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Compound Name: 2,6-Pyridinedicarboxylic acid

Cat. No.: B025484 Get Quote

An In-depth Technical Guide on the Core Chemical and Physical Properties of 2,6-
Pyridinedicarboxylic Acid

Abstract
2,6-Pyridinedicarboxylic acid, also widely known as dipicolinic acid (DPA), is a heterocyclic

organic compound with significant applications ranging from analytical chemistry to

microbiology and materials science. It is notably recognized for its role in the heat resistance of

bacterial endospores. This technical guide provides a comprehensive overview of its core

chemical and physical properties, supported by experimental data and protocols. The

information is tailored for researchers, scientists, and professionals in drug development,

presenting quantitative data in structured tables and detailing key experimental methodologies.

Visual diagrams generated using Graphviz are included to illustrate synthesis pathways and

biological mechanisms.

Chemical and Physical Properties
2,6-Pyridinedicarboxylic acid is a white crystalline powder.[1][2] Its fundamental properties

are summarized in the tables below, providing a quick reference for its key characteristics.

Table 1: General and Structural Information
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Property Value Reference

IUPAC Name pyridine-2,6-dicarboxylic acid [1][3]

Common Synonyms
Dipicolinic acid (DPA), 2,6-

Dicarboxypyridine
[2][4]

CAS Number 499-83-2 [2][4]

Molecular Formula C₇H₅NO₄ [2][4]

Molecular Weight 167.12 g/mol [1][4][5]

Physical Description White crystalline powder [1][2]

Hydrogen Bond Donor Count 2 [6]

Hydrogen Bond Acceptor

Count
5 [6]

Table 2: Physicochemical Properties
Property Value Reference

Melting Point 248-250 °C (decomposes) [2][4]

Boiling Point 463.7 °C at 760 mmHg [4]

Flash Point 188 °C - 234.2 °C [2][4]

Vapor Pressure <0.01 hPa (at 20 °C) [2][7]

Density (estimate) 1.52 g/cm³ [2]

Autoignition Temperature 620 °C [2][8]

pKa (Strongest Acidic) 2.16 (at 25 °C) [2]

pKa (Strongest Basic) -2.5 [3][6]

LogP (Octanol/Water) 0.3 (at 25 °C, pH 1.8) [2]

Table 3: Solubility Data
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Solvent Solubility Temperature Reference

Water 5 g/L 20 °C [2][4]

Methanol
Highest solubility

among tested solvents
288.15–318.15 K [9][10]

Ethanol Insoluble - [2]

n-Propanol Data available 288.15–318.15 K [9]

Isopropanol Data available 288.15–318.15 K [9]

Tetrahydrofuran (THF) Data available 288.15–318.15 K [9]

Acetonitrile
Lowest solubility

among tested solvents
288.15–318.15 K [9][10]

Ethyl Acetate Data available 288.15–318.15 K [9]

Toluene Data available 288.15–318.15 K [9]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 2,6-
pyridinedicarboxylic acid. Various spectroscopic techniques have been employed to analyze

its structure.

Nuclear Magnetic Resonance (NMR): Both ¹H NMR and ¹³C NMR spectra are available for

2,6-pyridinedicarboxylic acid and its derivatives, providing detailed information about the

proton and carbon environments within the molecule.[11][12]

Infrared Spectroscopy (FTIR): FTIR spectra reveal the characteristic vibrational frequencies

of the functional groups present, notably the carboxylic acid O-H and C=O stretches, and the

pyridine ring vibrations.[11]

Mass Spectrometry (MS): Mass spectral data confirms the molecular weight and provides

insights into the fragmentation patterns of the molecule.[11]

Raman Spectroscopy: Raman spectra offer complementary vibrational information to FTIR.

[11]
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Experimental Protocols
Synthesis of 2,6-Pyridinedicarboxylic Acid
Several methods for the synthesis of 2,6-pyridinedicarboxylic acid have been reported.

Method 1: Oxidation of 2,6-Dimethylpyridine This is a common laboratory-scale synthesis

method.

Protocol: 2,6-Dimethylpyridine is oxidized using a strong oxidizing agent such as potassium

permanganate.[13] The reaction mixture is typically heated to drive the reaction to

completion. After the reaction, the manganese dioxide byproduct is filtered off, and the

solution is acidified to precipitate the 2,6-pyridinedicarboxylic acid.

Purification: The crude product can be purified by vacuum sublimation, yielding a white

crystalline compound.[13] An alternative two-stage industrial process uses sodium

bichromate and sulfuric acid for oxidation, followed by purification via heating in water and

recrystallization.[14]

Method 2: From 2,6-Dichloropyridine This method involves a Grignard-type reaction followed

by carboxylation.

Protocol: 148 g (1 mol) of 2,6-dichloropyridine is dissolved in 721 g (10 mol) of

tetrahydrofuran (THF).[15] 60 g (2.5 mol) of magnesium powder is added under a nitrogen

atmosphere.[15] The mixture is heated to 55°C, and 0.55 g (0.005 mol) of 1,2-

dibromoethane is added as an initiator.[15] The reaction is stirred for 6 hours. The resulting

solution is cooled to -15°C, and dried carbon dioxide gas is slowly introduced until the

reaction is complete.[15] The solution is then acidified, and the THF is removed to yield the

product.[15]

Yield and Purity: This method has been reported to achieve a yield of 94.5% with a purity of

97% after extraction.[15]
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Synthesis from 2,6-Dichloropyridine
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Caption: Workflow for the synthesis of 2,6-pyridinedicarboxylic acid.
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Solubility Determination Protocol
A static analytical gravimetric method is used to determine the solubility in various solvents.[9]

Protocol: An excess amount of 2,6-pyridinedicarboxylic acid is added to a known volume

of the selected solvent in a sealed vessel. The mixture is continuously stirred in a

thermostated bath at a specific temperature for a sufficient time to reach solid-liquid

equilibrium. After equilibrium is reached, the stirring is stopped, and the solution is allowed to

settle. A sample of the supernatant liquid is carefully withdrawn, filtered, and weighed. The

solvent is then evaporated, and the remaining solid (the dissolved solute) is weighed. The

solubility is calculated from the mass of the solute and the mass of the solvent in the sample.

This process is repeated at different temperatures.[9]

Biological Role and Applications
2,6-Pyridinedicarboxylic acid is a molecule of significant biological and industrial importance.

Role in Bacterial Endospore Resistance
Dipicolinic acid is a major component of bacterial endospores, constituting 5% to 15% of the

spore's dry weight.[16] It plays a critical role in the remarkable heat resistance of spores

produced by genera such as Bacillus and Clostridium.[16]

Inside the spore core, DPA forms a complex with calcium ions (Ca-DPA). This complex has a

dual function:

Dehydration: The Ca-DPA complex binds free water molecules, leading to the dehydration of

the spore core. This dehydration increases the heat resistance of macromolecules within the

spore.

DNA Protection: The complex intercalates between the nucleobases of the spore's DNA,

which significantly increases the DNA's thermal stability and protects it from heat

denaturation.[2]

This mechanism is a key survival strategy for these bacteria, and the presence of DPA is often

used as a marker for the effectiveness of sterilization processes.[2][16]
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Mechanism of Spore Heat Resistance
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Caption: Role of DPA in bacterial endospore heat resistance.

Other Applications
Chelating Agent: Due to the two carboxylic acid groups, DPA is an excellent chelating agent

for various metal ions, including lanthanides and transition metals.[2][16] This property is

utilized in ion chromatography and in the synthesis of metal-organic frameworks (MOFs).[10]

[16]

Enzyme Inhibition: It has been shown to inhibit certain enzymes, such as dopamine beta-

hydroxylase. Its structural analog, pyridine-2,6-dithiocarboxylic acid, is being investigated as

an inhibitor for metallo-β-lactamases, enzymes that confer antibiotic resistance.[17]
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Materials Science: Recently, it has been used as a passivating agent to reduce electronic

defects in perovskite solar cells, improving their efficiency and stability.[18]

Chemical Synthesis: It serves as a raw material for producing novel Schiff bases with

antioxidant and iron-chelating activities.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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